Cas no 215874-86-5 (Alpha5IA)

Alpha5IA structure
Alpha5IA structure
Product Name:Alpha5IA
CAS No:215874-86-5
MF:C17H14N8O2
MW:362.345461368561
MDL:MFCD09832717
CID:1056337
Update Time:2025-04-20

Alpha5IA Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Methylisoxazol-3-yl)-6-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy][1,2,4]triazolo[3,4-a]phthalazine
    • 5-methyl-3-[6-[(1-methyltriazol-4-yl)methoxy]-[1,2,4]triazolo[3,4-a]phthalazin-3-yl]-1,2-oxazole
    • 3-(5-methylisoazol-3-yl)-6-[(1-methyl-1,2,3-triazol-4-yl)methyloxy]-1,2,4-triazolo[3,4-a]phthalazine
    • 3-(5-methylisoxazol-3-yl)-6-[(1-methyl-1,2,3-triazol-4-yl)methyloxy]-1,2,4-triazolo[3,4-a]phthalazine
    • A5IA
    • inverted exclamation mark5IA
    • Alpha5IA
    • MDL： MFCD09832717
    • Inchi： 1S/C17H14N8O2/c1-10-7-14(22-27-10)16-20-19-15-12-5-3-4-6-13(12)17(21-25(15)16)26-9-11-8-24(2)23-18-11/h3-8H,9H2,1-2H3
    • InChI Key： NZMJFRXKGUCYNP-UHFFFAOYSA-N
    • SMILES： O(CC1=CN(C)N=N1)C1C2C=CC=CC=2C2=NN=C(C3C=C(C)ON=3)N2N=1

Computed Properties

  • Exact Mass: 362.12400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4

Experimental Properties

  • Solubility: DMSO: >2mg/mL
  • PSA: 109.05000
  • LogP: 1.94840

Alpha5IA Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Alpha5IA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC7642-100 mg
Α5ia (α5IA)
 215874-86-5 >98%
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 $900.0 2022-02-28
DC Chemicals
DC7642-250 mg
Α5ia (α5IA)
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DC Chemicals
DC7642-1 g
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TRC
I942008-5mg
Alpha5IA
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5mg
 $ 161.00 2023-09-07
TRC
I942008-10mg
Alpha5IA
 215874-86-5
10mg
 $ 259.00 2023-09-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY008621-0.25g
3-(5-Methylisoxazol-3-yl)-6-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy][1,2,4]triazolo[3,4-a]phthalazine
 215874-86-5 >97%
0.25g
 ¥4165.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY008621-1g
3-(5-Methylisoxazol-3-yl)-6-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy][1,2,4]triazolo[3,4-a]phthalazine
 215874-86-5 >97%
1g
 ¥12078.50 2025-04-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M25580-1g
5-methyl-3-[6-[(1-methyltriazol-4-yl)methoxy]-[1,2,4]triazolo[3,4-a]phthalazin-3-yl]-1,2-oxazole
 215874-86-5 97%
1g
 ¥18119.0 2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M25580-250mg
5-methyl-3-[6-[(1-methyltriazol-4-yl)methoxy]-[1,2,4]triazolo[3,4-a]phthalazin-3-yl]-1,2-oxazole
 215874-86-5 97%
250mg
 ¥6249.0 2023-07-10
abcr
AB451265-250 mg
3-(5-Methylisoxazol-3-yl)-6-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy][1,2,4]triazolo[3,4-a]phthalazine; .
 215874-86-5
250mg
 €821.40 2023-06-15

Alpha5IA Production Method

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